Explore by Category Coenzymes

Elaidic acid

Elaidic acid is a chemical compound that belongs to the unsaturated fatty acid family. It finds applications in scientific research, particularly in the study of cardiovascular diseases, metabolism, and lipid biology. Its unique properties make it a valuable tool for understanding various biological processes.

CAS No.:112-79-8

Molecular Formula:C18H34O2
C8H17CH=CH(CH2)7COOH
C18H34O2

Molecular Weight:282.5 g/mol

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isovaleryl-CoA

CAS No.:6244-91-3

Molecular Formula:C26H44N7O17P3S

Molecular Weight:851.7 g/mol

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(+/-)-6-Methyl-5,6,7,8-tetrahydropterine dihydrochloride

The chemical compound '(+/-)-6-Methyl-5,6,7,8-tetrahydropterine dihydrochloride' is a versatile material used in scientific research. It exhibits perplexing properties, aiding in various investigations. Researchers employ it to unravel complex mechanisms and explore new possibilities. Its burstiness amplifies scientific breakthroughs, making it an indispensable tool in the realm of scientific discovery.

CAS No.:69113-63-9

Molecular Formula:C7H13Cl2N5O

Molecular Weight:254.11 g/mol

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Coenzyme A, S-(2E)-2-butenoate, tetralithium salt (9CI)

Coenzyme A, S-(2E)-2-butenoate, tetralithium salt (9CI) is a chemical compound with diverse applications in scientific research. It acts as a crucial catalyst in numerous enzymatic reactions, enabling the metabolism of fatty acids and carbohydrates. Its versatile nature makes it an invaluable tool for studying cellular processes and developing therapeutic interventions.

CAS No.:102680-35-3

Molecular Formula:C25H37Li3N7O17P3S1

Molecular Weight:853.41

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Butyryl Coenzyme A lithium salt

CAS No.:102282-28-0

Molecular Formula:C25H38Li4N7O17P3S

Molecular Weight:861.36

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Lauroyl coenzyme A lithium salt

Lauroyl coenzyme A lithium salt is a chemical compound used in scientific research. It is versatile and finds applications in various fields such as biochemistry, pharmaceuticals, and nanotechnology. Its unique properties make it an essential tool for studying cellular metabolism and designing new drug delivery systems.

CAS No.:190063-12-8

Molecular Formula:C33H57N7O17P3S.Li

Molecular Weight:955.77

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